1-(3-Nitroisoxazol-5-yl)ethanone

• Molecular Formula: C5H4N2O4
• Molecular Weight: 156.10 g/mol
• IUPAC Name: 1-(3-nitro-1,2-oxazol-5-yl)ethanone
• InChI: InChI=1S/C5H4N2O4/c1-3(8)4-2-5(6-11-4)7(9)10/h2H,1H3
• InChI Key: TYBAOELNUDJJQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NO1)[N+](=O)[O-]

Description

1-(3-Nitroisoxazol-5-yl)ethanone is a chemical compound with the molecular formula C5H4N2O4 and a molar mass of 156.1 g/mol It is a member of the isoxazole family, which is characterized by a five-membered ring containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Nitroisoxazol-5-yl)ethanone typically involves the formation of the isoxazole ring followed by nitration. One common method is the cycloaddition reaction of nitrile oxides with alkynes, which forms the isoxazole ring . The nitration of the isoxazole ring can be achieved using nitric acid under controlled conditions .

Industrial Production Methods

Industrial production methods for this compound often involve the use of metal-free synthetic routes to minimize costs and environmental impact. These methods include the use of eco-friendly catalysts and reagents to facilitate the cycloaddition and nitration reactions .

Chemical Reactions Analysis

Types of Reactions

1-(3-Nitroisoxazol-5-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state compounds.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The isoxazole ring can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Reagents such as halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted isoxazoles, amino derivatives, and other functionalized compounds that can be used as intermediates in further chemical synthesis .

Scientific Research Applications

1-(3-Nitroisoxazol-5-yl)ethanone has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Medicine: It is investigated for its potential use in drug development, particularly for its anti-inflammatory and antimicrobial properties.

Industry: It is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Nitroisoxazol-5-yl)ethanone involves its interaction with molecular targets such as enzymes and receptors. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules, leading to various effects. The isoxazole ring can also participate in hydrogen bonding and other interactions with biological targets, influencing their activity .

Comparison with Similar Compounds

Similar Compounds

1-(3-Methylisoxazol-5-yl)ethanone: Similar structure but with a methyl group instead of a nitro group.

1-(3-Chloroisoxazol-5-yl)ethanone: Similar structure but with a chloro group instead of a nitro group.

1-(3-Aminooxazol-5-yl)ethanone: Similar structure but with an amino group instead of a nitro group.

Uniqueness

1-(3-Nitroisoxazol-5-yl)ethanone is unique due to the presence of the nitro group, which imparts specific chemical reactivity and biological activity. The nitro group can participate in redox reactions and form reactive intermediates, making this compound valuable for various applications in research and industry .